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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-diiodopropane, a significant

halogenated hydrocarbon. The document details its fundamental chemical and physical

properties, outlines key experimental protocols for its synthesis, and illustrates a relevant

reaction pathway. The information is presented to support research and development activities

in the chemical and pharmaceutical sciences.

Core Chemical and Physical Properties
1,2-Diiodopropane, with the chemical formula C₃H₆I₂, is a di-iodinated derivative of propane.

Its molecular and physical characteristics are crucial for its application in various chemical

syntheses.

Table 1: Molecular Identifiers and Properties of 1,2-
Diiodopropane
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Property Value Source

Molecular Formula C₃H₆I₂ [1][2][3][4]

Molecular Weight 295.89 g/mol [3][4]

CAS Registry Number 598-29-8 [1][2]

IUPAC Name 1,2-diiodopropane [3]

Canonical SMILES CC(CI)I [3]

InChI
InChI=1S/C3H6I2/c1-3(5)2-

4/h3H,2H2,1H3
[1][2]

InChIKey
ISXPOEJSKALLKA-

UHFFFAOYSA-N
[1][2]

Table 2: Physicochemical Data for 1,2-Diiodopropane
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Property Value Unit Source

Density 2.490 g/mL [5]

Normal Boiling Point

(Tboil)
500.20 K [6]

Normal Melting Point

(Tfus)
253.00 K [6]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

35.60 ± 3.40 kJ/mol [6]

Enthalpy of

Vaporization (ΔvapH°)
40.63 kJ/mol [6]

Enthalpy of Fusion

(ΔfusH°)
8.81 kJ/mol [6]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

88.18 kJ/mol [6]

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.245 [6]

Experimental Protocols: Synthesis of 1,2-
Diiodopropane
The synthesis of 1,2-diiodopropane can be achieved through various methods. Below are

detailed protocols for two common synthetic routes.

Protocol 1: Synthesis from Propylene
This method involves the direct iodination of propylene.

Materials:
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Propylene gas

Iodine (I₂)

An appropriate inert solvent (e.g., carbon tetrachloride)

Procedure:

Dissolve iodine in the inert solvent in a reaction vessel equipped with a gas inlet.

Bubble propylene gas through the iodine solution at a controlled rate.

The reaction proceeds via electrophilic addition of iodine to the double bond of propylene.

Monitor the reaction progress by observing the disappearance of the characteristic purple

color of iodine.

Upon completion, the solvent can be removed under reduced pressure to yield crude 1,2-
diiodopropane.

Purify the product by distillation.

Protocol 2: Synthesis from 2-Iodopropane via Radical
Halogenation
This synthesis involves the reaction of 2-iodopropane with iodine, proceeding through a free

radical mechanism.

Materials:

2-Iodopropane (C₃H₇I)

Iodine (I₂)

Initiator (e.g., UV light or a chemical radical initiator)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine 2-iodopropane and iodine in a reaction vessel suitable for photochemical reactions.

Initiate the reaction by exposing the mixture to UV light or by adding a radical initiator.

The reaction proceeds through a series of initiation, propagation, and termination steps to

form 1,2-diiodopropane.[7][8][9]

Monitor the formation of the product using appropriate analytical techniques such as gas

chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

Once the reaction has reached the desired conversion, stop the initiation.

Isolate and purify the 1,2-diiodopropane from the reaction mixture, typically by fractional

distillation.

Reaction Pathway Visualization
The following diagram illustrates the key propagation steps in the free radical synthesis of 1,2-
diiodopropane from 2-iodopropane.
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Caption: Radical mechanism for the synthesis of 1,2-diiodopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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